Cas no 2375269-05-7 (3-(1,4-Diazepan-1-yl)propane-1,2-diol;dihydrochloride)

• Product Name: 3-(1,4-Diazepan-1-yl)propane-1,2-diol;dihydrochloride
• CAS No: 2375269-05-7
• MF: C₈H₂₀Cl₂N₂O₂
• MW: 247.162600517273
• CID: 5599497
• PubChem ID: 145874609
• Update Time: 2025-05-24

3-(1,4-Diazepan-1-yl)propane-1,2-diol;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Z3892439438
• 2375269-05-7
• 3-(1,4-Diazepan-1-yl)propane-1,2-diol;dihydrochloride
• EN300-7444122
• 3-(1,4-diazepan-1-yl)propane-1,2-diol dihydrochloride

• Inchi： 1S/C8H18N2O2.2ClH/c11-7-8(12)6-10-4-1-2-9-3-5-10;;/h8-9,11-12H,1-7H2;2*1H
• InChI Key： XIAUDEFHRNCJFQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(CO)CN1CCNCCC1

Computed Properties

• Exact Mass: 246.0901833g/mol
• Monoisotopic Mass: 246.0901833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.7Ų

Additional information on 3-(1,4-Diazepan-1-yl)propane-1,2-diol;dihydrochloride

Comprehensive Overview of 3-(1,4-Diazepan-1-yl)propane-1,2-diol;dihydrochloride (CAS No. 2375269-05-7)

The compound 3-(1,4-Diazepan-1-yl)propane-1,2-diol;dihydrochloride (CAS No. 2375269-05-7) is a chemically synthesized derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 1,4-diazepane ring linked to a propane-1,2-diol backbone, makes it a versatile intermediate for drug development. Researchers are increasingly interested in this compound due to its potential applications in targeting neurological disorders and metabolic pathways, aligning with current trends in precision medicine and small-molecule therapeutics.

In recent years, the demand for specialty chemicals like 3-(1,4-Diazepan-1-yl)propane-1,2-diol;dihydrochloride has surged, driven by advancements in high-throughput screening and computational drug design. This compound’s dihydrochloride salt form enhances its solubility and stability, making it suitable for in vitro and in vivo studies. Its mechanism of action is under investigation for modulating G-protein-coupled receptors (GPCRs), a hot topic in drug discovery due to their role in diseases like diabetes and Alzheimer’s.

The synthesis of CAS No. 2375269-05-7 involves multi-step organic reactions, including reductive amination and hydrochloride salt formation. Analytical techniques such as NMR spectroscopy and mass spectrometry confirm its purity and structural integrity. Given its potential, this compound is often referenced in patents related to central nervous system (CNS) therapeutics, reflecting its relevance in addressing neurodegenerative diseases—a key focus area for biotech startups and academic labs.

From an industrial perspective, 3-(1,4-Diazepan-1-yl)propane-1,2-diol;dihydrochloride is classified as a fine chemical, with suppliers emphasizing GMP-compliant production to meet regulatory standards. Its storage typically requires controlled environments to maintain stability, a common query among purchasers. FAQs include its compatibility with aqueous buffers and organic solvents, critical for formulation studies. The compound’s molecular weight and stoichiometric ratios are also frequently searched, highlighting the technical rigor of its user base.

Emerging trends in AI-driven drug discovery have further spotlighted CAS No. 2375269-05-7, as machine learning models predict its interactions with biological targets. This aligns with broader industry shifts toward rational drug design, reducing reliance on traditional trial-and-error methods. Additionally, its potential role in epigenetic modulation has sparked interest, given the growing focus on gene expression therapies.

In summary, 3-(1,4-Diazepan-1-yl)propane-1,2-diol;dihydrochloride represents a promising candidate for next-generation therapeutics. Its applications span neurology, oncology, and metabolic research, making it a valuable asset for scientists exploring novel drug mechanisms. As research progresses, this compound is poised to contribute significantly to the evolving landscape of biomedical innovation.